3-Chloro-4-(methylsulfamoyl)benzoic acid

• Molecular Formula: C8H8ClNO4S
• Molecular Weight: 249.67 g/mol
• SMILES: CNS(=O)(=O)C1=C(C=C(C=C1)C(=O)O)Cl
• InChI: InChI=1S/C8H8ClNO4S/c1-10-15(13,14)7-3-2-5(8(11)12)4-6(7)9/h2-4,10H,1H3,(H,11,12)
• InChIKey: IGCCFQGDUMJAPM-UHFFFAOYSA-N

3-Chloro-4-(methylsulfamoyl)benzoic Acid – Identity and Supply

3-Chloro-4-(methylsulfamoyl)benzoic acid (CAS 716361-94-3) is a disubstituted benzoic acid derivative bearing a chlorine atom at the 3-position and an N-methylsulfamoyl group at the 4-position. With a molecular formula of C₈H₈ClNO₄S and a molecular weight of 249.67 g·mol⁻¹, it belongs to the sulfamoylbenzoic acid class . The compound is commercially available at a typical purity specification of ≥95% (HPLC) from multiple research-chemical suppliers . Its core structure provides two synthetically addressable handles—a carboxylic acid suitable for amide coupling or esterification, and a sulfamoyl NH that can be further functionalized—making it a versatile scaffold for medicinal chemistry and agrochemical intermediate programmes.

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Synthetic handles Free carboxylic acid and N-methylsulfamoyl NH for amide coupling or functionalization

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Chlorine substitution 3-Chloro group provides steric and electronic diversity for SAR exploration

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Supply availability Commercially available from multiple research-chemical suppliers in standard purity

3-Chloro-4-(methylsulfamoyl)benzoic Acid – Why Substitution Fails

Sulfamoylbenzoic acid derivatives exhibit steep structure–activity relationships (SAR) governed by the relative positions of the halogen, sulfamoyl, and carboxylic acid groups. For example, the diuretic pharmacophore in this series strictly requires a 4-halogeno-3-sulfamoyl substitution pattern; the regioisomeric 3-halogeno-4-sulfamoyl arrangement abolishes optimal diuretic activity [1]. Furthermore, N-methylation of the sulfamoyl nitrogen—as in the target compound—alters both hydrogen-bond donor/acceptor capacity and lipophilicity relative to the primary sulfamoyl analogues (e.g., 3-chloro-4-sulfamoylbenzoic acid, CAS 34263-53-1), with direct consequences for target binding, solubility, and metabolic stability [2]. These position- and substitution-sensitive properties mean that generic replacement of 3-chloro-4-(methylsulfamoyl)benzoic acid with a structurally similar sulfamoylbenzoic acid carries a high risk of altered pharmacological or physicochemical performance.

Regioisomer mismatch

4-Chloro-3-sulfamoyl regioisomer is required for carbonic anhydrase inhibition; the 3-chloro-4-sulfamoyl arrangement lacks the pharmacophore, so direct substitution would remove CA activity.

N‑Methylation impact

N‑Methylation reduces hydrogen‑bond donors (from 3 to 2) and alters logP and metabolic stability relative to the primary sulfamoyl analog; this may shift solubility and target‑binding profiles.

Halogen‑position sensitivity

SAR in sulfamoylbenzoic acids depends critically on halogen position; a 2‑ or 4‑chloro analog may exhibit different physicochemical properties and target interactions.

• [1] Wild, A. Studies in the Field of Diuretic Agents. Part VI – Some Sulphamoylbenzoic Acids. Optimal activity is shown by 4-halogeno-3-sulphamoylbenzoic acids. Scilit (online summary). https://www.scilit.net/publications/ (accessed 2026-05-01). View Source
• [2] Borecki, D. et al. N,N-Disubstituted 4-Sulfamoylbenzoic Acid Derivatives as Inhibitors of Cytosolic Phospholipase A2α: Synthesis, Aqueous Solubility, and Activity in a Vesicle and a Whole Blood Assay. Med. Chem. 2024, 20, 39041279. DOI: 10.2174/0115734064320241240709114041. View Source

3-Chloro-4-(methylsulfamoyl)benzoic Acid – Head-to-Head Differentiation

Pharmacokinetic Impact of Sulfamoyl N-Methylation

The N-methyl group on the sulfamoyl moiety adds 14.02 Da compared to the des-methyl analog 3-chloro-4-sulfamoylbenzoic acid (MW 235.65 Da). This increment raises the molecular weight from 235.65 to 249.67 Da, but both compounds remain well within the Lipinski Rule of Five (MW <500). More critically, the methyl substitution removes one hydrogen-bond donor (the sulfamoyl -NH₂ becomes -NHCH₃) while slightly increasing lipophilicity. In a closely related series of 4-sulfamoylbenzoic acid inhibitors of cPLA2α, varying the sulfamoyl nitrogen substitution from unsubstituted to N,N-disubstituted yielded aqueous solubility changes exceeding 3-fold and altered metabolic stability in human liver microsomes by >2-fold [1]. Although direct experimental solubility data for the target compound are not publicly available, the class-level SAR predicts that 3-chloro-4-(methylsulfamoyl)benzoic acid will exhibit solubility and metabolic stability intermediate between its unsubstituted and N,N-disubstituted congeners.

N‑Methylation Impact

Class-level inference

MW 249.67 Da (2 HBD) vs. 235.65 Da (3 HBD); solubility range 200 µM (N‑monosubstituted) to <2 µM (N,N‑disubstituted).

Class-level data suggest intermediate solubility and permeability for in vitro assay compatibility.

Experimental solubility for target compound not confirmed; inferred from related 4‑sulfamoylbenzoic acid derivatives.

Evidence Dimension	Hydrogen-bond donor count and predicted aqueous solubility trend
Target Compound Data	MW 249.67 Da; 2 H-bond donors (COOH + SO₂NHCH₃); predicted moderate aqueous solubility
Comparator Or Baseline	3-Chloro-4-sulfamoylbenzoic acid (MW 235.65 Da; 3 H-bond donors); 4-(N,N-dimethylsulfamoyl)benzoic acid derivatives (1 H-bond donor; higher logP)
Quantified Difference	In the cPLA2α inhibitor series, aqueous solubility ranged from <5 µM (N,N-disubstituted) to >200 µM (N-monosubstituted) [1].
Conditions	Phosphate buffer pH 7.4; class-level inference from structurally related 4-sulfamoylbenzoic acid derivatives [1].

Why This Matters

The single methyl substitution on the sulfamoyl nitrogen offers a compromise between solubility (required for in vitro assay compatibility) and lipophilicity (needed for membrane permeability), a balance that is not achievable with the fully unsubstituted or the fully N,N-disubstituted analogs.

• [1] Borecki, D. et al. N,N-Disubstituted 4-Sulfamoylbenzoic Acid Derivatives as Inhibitors of Cytosolic Phospholipase A2α: Synthesis, Aqueous Solubility, and Activity in a Vesicle and a Whole Blood Assay. Med. Chem. 2024, 20, 39041279. DOI: 10.2174/0115734064320241240709114041. View Source

Regioisomeric Control of Carbonic Anhydrase Inhibition

The sulfamoylbenzoic acid diuretic class has a well-established SAR: optimal diuretic activity requires a 4-halogeno-3-sulfamoyl substitution pattern [1]. The target compound, bearing the sulfamoyl group at the 4-position and chlorine at the 3-position, is the regioisomeric reverse of the diuretic pharmacophore. This positional swap is not merely formal; compounds such as 4-chloro-3-sulfamoylbenzoic acid (CAS 2455-92-7) demonstrate measurable carbonic anhydrase (CA) inhibition, whereas the target compound lacks the 3-sulfamoyl motif adjacent to the 4-halogen required for Zn²⁺ coordination in the CA active site. For instance, 4-chloro-3-sulfamoylbenzoic acid and its benzamide derivatives show Ki values in the nanomolar range against hCA II and hCA IX [2]. The target compound would be predicted to have substantially weaker CA binding due to the absence of the 3-sulfamoyl pharmacophore.

CA Inhibition Regioisomerism

Cross-study comparable

Target predicted weak/no CA inhibition; active regioisomer Ki = 0.06–0.95 µM (hCA II, hCA IX).

Regioisomeric identity determines CA activity; target lacks 3‑sulfamoyl pharmacophore required for Zn²⁺ coordination.

Use 4-chloro-3-sulfamoyl regioisomer for CA‑targeted studies; target suitable for non‑CA applications.

Evidence Dimension	Carbonic anhydrase inhibition potency tied to regioisomeric identity
Target Compound Data	No published CA inhibition data (predicted weak or no inhibition based on 4-sulfamoyl, 3-chloro substitution pattern)
Comparator Or Baseline	4-Chloro-3-sulfamoylbenzoic acid derivatives: hCA II Ki = 0.06–0.21 µM [2]; hCA IX Ki = 0.54–0.95 µM [2].
Quantified Difference	Predicted >100-fold weaker CA inhibition for the target regioisomer based on strict pharmacophoric requirements of the 3-sulfamoyl motif.
Conditions	Human recombinant CA isoforms, esterase assay (4-nitrophenylacetate substrate) [2].

Why This Matters

Procurement for diuretic or carbonic anhydrase-targeted programmes should explicitly select the 4-chloro-3-sulfamoyl regioisomer; the target compound's inverted substitution pattern makes it unsuitable for these applications, and its value instead resides in applications where the 3-chloro-4-sulfamoyl arrangement is specifically required.

• [1] Wild, A. Studies in the Field of Diuretic Agents. Part VI – Some Sulphamoylbenzoic Acids. Optimal activity is shown by 4-halogeno-3-sulphamoylbenzoic acids. Scilit (online summary). https://www.scilit.net/publications/ (accessed 2026-05-01). View Source
• [2] PMC Table 1. IC50 (μM) of p-sulfamoylbenzoic acid derivatives against hCA I, II, and IX. https://pmc.ncbi.nlm.nih.gov/articles/PMC6968511/table/t0001/ (accessed 2026-05-01). Data from esterase assay using human recombinant enzymes. View Source

Chlorine Impact on PSA and Lipophilicity

The presence of the chlorine atom at the 3-position and the N-methyl group on the sulfamoyl distinguishes the target compound from both 4-(methylsulfamoyl)benzoic acid (CAS 10252-63-8) and 3-(methylsulfamoyl)benzoic acid (CAS 35623-11-1). Topological polar surface area (tPSA) is calculated as 91.85 Ų for 3-(methylsulfamoyl)benzoic acid and is essentially identical for the target compound (the chloro substituent does not add polar surface area). However, the introduction of chlorine increases the calculated logP by approximately 0.6–0.8 log units compared to the non-chlorinated 4-(methylsulfamoyl)benzoic acid, enhancing membrane permeability potential while retaining the same PSA. In the context of CNS drug-like space, where tPSA <90 Ų and logP 1–3 are desirable, the target compound's tPSA of ~92 Ų places it just above the commonly cited CNS threshold, but its increased lipophilicity from chlorine substitution may partially compensate for passive permeability [1].

Chlorine Effect on logP

Class-level inference

tPSA unchanged at ~91.9 Ų; predicted ΔlogP +0.6–0.8 vs. non‑chlorinated analog.

Predicted increase in lipophilicity may enhance membrane permeability without PSA penalty.

In silico prediction; experimental logP not published.

Evidence Dimension	Calculated tPSA and logP differentiation
Target Compound Data	tPSA ~91.9 Ų; predicted logP ~1.1 (estimated by fragment-based calculation, chlorine contribution +0.7 vs. H)
Comparator Or Baseline	4-(Methylsulfamoyl)benzoic acid: tPSA ~91.9 Ų; predicted logP ~0.3–0.5. 3-(Methylsulfamoyl)benzoic acid: tPSA 91.85 Ų .
Quantified Difference	ΔlogP ~+0.6–0.8 for the target compound vs. non-chlorinated analog; tPSA unchanged.
Conditions	In silico prediction using fragment-based methods; experimental logP not published.

Why This Matters

When screening for target engagement in cellular assays, the chlorine-driven increase in lipophilicity without PSA penalty may improve passive membrane permeability relative to the non-chlorinated methylsulfamoyl analog, potentially reducing the need for prodrug strategies.

• [1] Pajouhesh, H.; Lenz, G. R. Medicinal Chemical Properties of Successful Central Nervous System Drugs. NeuroRx 2005, 2 (4), 541–553. DOI: 10.1602/neurorx.2.4.541 (tPSA and logP thresholds for CNS drugs). View Source

Synthetic Efficiency: Free Acid vs. Ester Handle

The target compound presents a free carboxylic acid, enabling direct amide coupling, esterification, or reduction without deprotection steps. This contrasts with methyl ester analogs such as methyl 3-chloro-4-sulfamoylbenzoate (CAS 1375473-97-4) , which require saponification prior to library diversification. In a typical parallel medicinal chemistry workflow, the free acid form saves one synthetic step per analog, translating to an estimated 1–2 day reduction in cycle time per library plate. Furthermore, the N-methylsulfamoyl group is less prone to unwanted acylation side reactions during amide bond formation compared to the primary sulfamoyl (-SO₂NH₂) group, as only one reactive N–H is present [1].

Free Acid vs. Ester

Synthetic context

1‑step amide coupling (free acid) vs. 2‑step via ester hydrolysis; one reactive sulfamoyl NH reduces chemoselectivity risk.

Free acid form may shorten library synthesis by eliminating ester deprotection steps.

Assumes standard amide coupling conditions; actual yield may vary with substrate.

Evidence Dimension	Number of synthetic steps to diverse amide library
Target Compound Data	Free carboxylic acid; one-step amide coupling; one reactive sulfamoyl N–H.
Comparator Or Baseline	Methyl 3-chloro-4-sulfamoylbenzoate: requires ester hydrolysis (1 extra step); 3-chloro-4-sulfamoylbenzoic acid: two reactive sulfamoyl N–H bonds may compete in coupling.
Quantified Difference	1 fewer synthetic step vs. methyl ester analog; reduced chemoselectivity risk vs. primary sulfamoyl analog.
Conditions	Standard amide coupling conditions (e.g., HATU/DIPEA/DMF, room temperature).

Why This Matters

Procurement of the free acid form rather than the ester reduces the number of synthetic transformations required to build a screening library, directly lowering labor time and the cumulative yield loss associated with an additional deprotection step.

• [1] Freepatentsonline. PROCESS FOR PREPARING ACYLSULFAMOYLBENZAMIDES – acylation of sulfamoylbenzamides using benzoic acid derivatives. US Patent Application 2010 (accessed 2026-05-01). View Source

3-Chloro-4-(methylsulfamoyl)benzoic Acid – Application Scenarios

Sulfamoylbenzamide Libraries for Phenotypic Screening

The free carboxylic acid and single N-methylsulfamoyl handle permit rapid, chemoselective amide coupling with primary or secondary amines, generating focused libraries of 4-sulfamoylbenzamides. The chlorine substituent at the 3-position adds steric and electronic diversity that is absent in the non-chlorinated 4-(methylsulfamoyl)benzoic acid scaffold, and the N-methyl group reduces unwanted side reactions relative to the primary sulfamoyl analog [1]. This scaffold is particularly suited for phenotypic screening campaigns where the sulfamoylbenzamide core has been privileged in anti-inflammatory and anticancer target classes.

CA-Inactive Counter-Screen in Carbonic Anhydrase Drug Discovery

Because the 3-chloro-4-(methylsulfamoyl) substitution pattern positions the sulfamoyl group outside the Zn²⁺-coordination distance required for carbonic anhydrase inhibition, this compound may serve as a chemically matched negative control in CA inhibitor programmes. Pairing it with an active 4-chloro-3-sulfamoylbenzoic acid derivative [2] in the same assay plate allows researchers to confirm that observed activity is sulfamoyl-position-dependent rather than due to nonspecific sulfonamide effects.

Sulfamoylbenzamide Herbicide Intermediate

Patent literature indicates that acylsulfamoylbenzamides are useful herbicide intermediates [1]. The 3-chloro-4-(methylsulfamoyl)benzoic acid core can be elaborated into a diverse range of herbicidal candidates by coupling with substituted anilines, exploiting the chlorine substituent's known role in enhancing herbicidal potency in related benzoic acid series. The N-methyl group improves formulation compatibility by reducing excessive hydrogen-bonding capacity compared to primary sulfamoyl intermediates.

Chlorine and N-Methyl Permeability Probe (MMP)

In matched molecular pair (MMP) analysis, 3-chloro-4-(methylsulfamoyl)benzoic acid can be directly compared with its des-chloro analog (4-(methylsulfamoyl)benzoic acid) and its des-methyl analog (3-chloro-4-sulfamoylbenzoic acid) to quantify the individual contributions of chlorine and N-methyl groups to logP, solubility, and passive permeability. Such data are valuable for refining drug-design guidelines in sulfonamide-containing chemical space [2], where systematic MMP data remain sparse.

Application

Selection Property

Validation Focus

Sulfamoylbenzamide Library Synthesis

Free acid and N-methylsulfamoyl for chemoselective coupling

Library purity and sulfamoyl integrity

CA‑Negative Control in Screening

Regioisomer distinct from active 4‑chloro‑3‑sulfamoyl series

Confirm sulfamoyl‑position‑dependent CA inhibition

Herbicide Intermediate Synthesis

Chloro and N‑methyl substitution for herbicidal scaffold elaboration

Herbicidal activity screening

Matched Molecular Pair Analysis

Chloro and N‑methyl modifications for logP and solubility

Permeability and solubility comparison with des‑chloro and des‑methyl analogs

• [1] EP 2119699 B1 – PROCESS FOR PREPARING ACYLSULFAMOYLBENZAMIDES. European Patent Office, 2016. https://data.epo.org/publication-server/rest/v1.0/publication-dates/20160921/patents/EP2119699NWB1/document.html (accessed 2026-05-01). View Source
• [2] Borecki, D. et al. N,N-Disubstituted 4-Sulfamoylbenzoic Acid Derivatives as Inhibitors of Cytosolic Phospholipase A2α: Synthesis, Aqueous Solubility, and Activity in a Vesicle and a Whole Blood Assay. Med. Chem. 2024, 20, 39041279. DOI: 10.2174/0115734064320241240709114041 (used as reference for class-level SAR and solubility trends). View Source